Cas no 85-32-5 (5-Guanylic Acid)

5-Guanylic Acid structure

Product name:5-Guanylic Acid

CAS No:85-32-5

MF:C₁₀H₁₄N₅O₈P

MW:363.22062253952

CID:34339

5-Guanylic Acid Chemical and Physical Properties

Names and Identifiers

- 5'-Guanylic acid
- Guanosine 5'-phosphate
- [(2R,3S,4R,5R)-5-(2-Amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
- Guanosine 5'-Monophosphate Hydrate
- 5-GUANOSINE MONOPHOSPHATE
- 5'-inosine monophosphate
- GUANIDINE PHOSPHATE, MONOBASIC
- Guanidylic acid
- GUANILICACID
- GUANILLICACID
- guanosine
- GUANOSINE 5'-MONOPHOSPHATE
- GUANOSINE 5'-MONOPHOSPHORIC ACID
- GUANOSINE MONOPHOSPHATE
- GUANOSINE-5'-MONOPHOSPHATE
- GUANOSINE-5'-MONOPHOSPHATE FREE ACID
- GUANOSINE-5'-MONOPHOSPHATE NA
- GUANOSINE-5'-MONOPHOSPHONATE
- GUANOSINE-5'-MONOPHOSPHORIC ACID
- guanylate
- Guanylic acid
- Guanylic Aicd
- Guo-5'-P
- 5′-GMP
- E 626
- GMP
- Guanidine monophosphate
- Guanosine 5′-(dihydrogen phosphate)
- Guanosine 5′-monophosphate
- Guanosine 5′-phosphate
- Guanosine 5′-phosphoric acid
- Guanosine, mono(dihydrogen phosphate) (ester)
- MeSH ID: D006157
- 5'-GMP
- GMP(2-)
- guanosine 5'-phosphate dianion
- guanosine 5'-phosphate(2-)
- GMP dianion
- pG
- 5-Guanylic Acid
- MDL： MFCD00057066
- Inchi： 1S/C10H14N5O8P/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(23-9)1-22-24(19,20)21/h2-3,5-6,9,16-17H,1H2,(H2,19,20,21)(H3,11,13,14,18)/t3-,5-,6-,9-/m1/s1
- InChI Key： RQFCJASXJCIDSX-UUOKFMHZSA-N
- SMILES： O=C1N=C(N)NC2N([C@H]3[C@H](O)[C@H](O)[C@@H](COP(O)(O)=O)O3)C=NC1=2

Computed Properties

Exact Mass: 363.05800
Monoisotopic Mass: 363.057999
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 13
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 598
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -4.3
Topological Polar Surface Area: 202
Surface Charge: 0
Tautomer Count: 6

Experimental Properties

Color/Form: Colorless or white crystal, or white crystalline powder, odorless, with special taste
Density: 2.47
Melting Point: 91 - 93
Boiling Point: 65 (0.05 torr)
Flash Point: 492.2°C
Refractive Index: 1.946
PSA: 215.85000
LogP: -1.98850
Solubility: Not determined.

5-Guanylic Acid Security Information

WGK Germany：3
Safety Instruction： S26; S36/37
Hazardous Material Identification：
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Risk Phrases：R36/37/38

5-Guanylic Acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHENG KE LU SI SHENG WU JI SHU	sc-295032B-5 g	Guanosine-5′-monophosphate,	85-32-5	≥97%	5g	￥7,521.00	2023-07-10
TRC	G844708-5g	5-Guanylic Acid	85-32-5		5g	$550.00	2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	G822613-100mg	Guanosine monophosphate	85-32-5	BR	100mg	￥52.00	2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	G822613-5g	Guanosine monophosphate	85-32-5	BR	5g	￥682.00	2022-01-13
TRC	G844708-1000mg	5-Guanylic Acid	85-32-5		1g	$160.00	2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	G822613-1g	Guanosine monophosphate	85-32-5	BR	1g	￥286.00	2022-01-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G304774-5g	5-Guanylic Acid	85-32-5	98%	5g	¥2307.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	G304774-25g	Guanosine monophosphate	85-32-5	98%	25g	￥2,333.00	2021-05-25
CHENG DOU PU SI SHENG WU KE JI GU FEN Co., Ltd.	PS1528-0050	5'-Guanylic acid	85-32-5	95.0%（HPLC）	50mg	100.00	2023-03-22
Aaron	AR004VAI-100g	5'-Guanylic acid	85-32-5	97%	100g	$37.00	2023-12-14

5-Guanylic Acid Production Method

Synthetic Circuit 1

78-40-0

118-00-3

85-32-5

Reaction Conditions

1.1 Reagents: Triethyl phosphate , Phosphorus oxychloride Solvents: Water

Reference

Phosphorylation of nucleosides with phosphorus oxychloride in trialkyl phosphate

Ikemoto, Tomoni; et al, Chemical & Pharmaceutical Bulletin, 1995, 43(2), 210-15

Synthetic Circuit 2

118-00-3

56-65-5

85-32-5

Reaction Conditions

1.1 Catalysts: Inosine kinase

Reference

Phosphorylation of guanosine using guanosine-inosine kinase from Exiguobacterium acetylicum coupled with ATP regeneration

Kawasaki, Hisashi; et al, Bioscience, 2000, 64(10), 2259-2261

Synthetic Circuit 3

112677-93-7

85-32-5

Reaction Conditions

1.1 Reagents: Formic acid , Butylamine , Triphenylphosphine Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran

Reference

A general approach to nucleoside 3'- and 5'-monophosphates

Hayakawa, Y.; et al, Tetrahedron Letters, 1987, 28(20), 2259-62

Synthetic Circuit 4

85-32-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Sodium nitrate Solvents: Water ; 25 °C

Reference

Equilibrium Studies on Complex-Formation Reactions of Pd[(2-(2-aminoethyl)pyridine)(H2O)2]2+ with Ligands of Biological Significance and Displacement Reactions of DNA Constituents

Shehata, Mohamed R.; et al, European Journal of Inorganic Chemistry, 2009, (26), 3912-3920

Synthetic Circuit 5

85-32-5

Reaction Conditions

1.1 Reagents: Sodium chloride Solvents: Water ; pH 4, 25 °C

Reference

Experimental and Computational Evidence for a Loose Transition State in Phosphoroimidazolide Hydrolysis

Li, Li; et al, Journal of the American Chemical Society, 2016, 138(12), 3986-3989

Synthetic Circuit 6

118-00-3

330-13-2

85-32-5

Reaction Conditions

Reference

Enzymic 5'-monophosphorylation of modified nucleosides

Zinchenko, A. I.; et al, Khimiya Prirodnykh Soedinenii, 1989, (5), 732-3

Synthetic Circuit 7

85-32-5

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water-d2 ; pH 3, 22 °C

Reference

Chiral discrimination in the formation reaction and at equilibrium for N,N,N',N'-tetramethyl-1,2-diaminocyclohexane-PtG2 complexes

Benedetti, Michele; et al, Dalton Transactions, 2003, (5), 872-879

Synthetic Circuit 8

85-32-5

Reaction Conditions

1.1 Reagents: Silver nitrate , Terbium nitrate Solvents: Water ; 2 h, rt

Reference

Multiple switchable circularly polarized luminescence from nucleotide/terbium(III) complexes

Yang, Chujing; et al, New Journal of Chemistry, 2023, 47(9), 4472-4477

Synthetic Circuit 9

85-32-5

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water-d2 ; pH 3, 22 °C

Reference

Chiral discrimination in the formation reaction and at equilibrium for N,N,N',N'-tetramethyl-1,2-diaminocyclohexane-PtG2 complexes

Benedetti, Michele; et al, Dalton Transactions, 2003, (5), 872-879

Synthetic Circuit 10

85-32-5

Reaction Conditions

1.1 Reagents: Sodium nitrate Solvents: Water ; 25 °C

Reference

Potentiometric studies of ternary complexes involving ethylenediamine N,N'-diacetic acid (EDDA) palladium(II) and some bioligands

Ammar, R. A. A., Fluid Phase Equilibria, 2009, 285(1-2), 116-121

Synthetic Circuit 11

85-32-5

Reaction Conditions

1.1 Reagents: Sodium chloride Solvents: Water ; pH 4, 25 °C

Reference

Experimental and Computational Evidence for a Loose Transition State in Phosphoroimidazolide Hydrolysis

Li, Li; et al, Journal of the American Chemical Society, 2016, 138(12), 3986-3989

Synthetic Circuit 12

362-76-5

85-32-5

Reaction Conditions

1.1 Reagents: Anthraquinone , Phosphorus trichloride , Oxygen Solvents: 1,4-Dioxane
1.2 Solvents: Water

Reference

Further studies on the reaction of guanosine derivatives with phosphorus trichloride

Maruyama, Tokumi; et al, Chemical & Pharmaceutical Bulletin, 1986, 34(2), 471-8

Synthetic Circuit 13

85-32-5

Reaction Conditions

1.1 Solvents: Acetonitrile ; 4 d, rt

Reference

Synthesis and characterization of a new Au(III)-pyridine-carboxamide complex and its reaction with 5'-GMP

Yang, Ting; et al, Wuji Huaxue Xuebao, 2003, 19(1), 45-48

Synthetic Circuit 14

68892-41-1

85-32-5

Reaction Conditions

1.1 -
1.2 Reagents: Dichloroacetic acid Solvents: Dichloromethane ; 1 min, rt
1.3 Reagents: 1H-Tetrazole Solvents: Acetonitrile ; 2 min, rt
1.4 Reagents: Phosphoramidous acid, N,N-bis(1-methylethyl)-, bis[[4-(triphenylmethoxy)phenyl]m… Solvents: Acetonitrile ; 2 min, rt
1.5 Reagents: Pyridine , Iodine Solvents: Tetrahydrofuran , Water ; 10 min, rt
1.6 Reagents: Ammonium hydroxide Solvents: Water ; 5 h, 50 °C

Reference

New phosphorylating reagents for deoxyribonucleosides and oligonucleotides

Romanucci, Valeria ; et al, Tetrahedron Letters, 2017, 58(12), 1227-1229

Synthetic Circuit 15

523-98-8

85-32-5

Reaction Conditions

Reference

Preparation of inosine and nucleotides of 5'-guanylic acid

, France, , ,

Synthetic Circuit 16

5550-12-9

85-32-5

Reaction Conditions

1.1 Reagents: Dowex 50W Solvents: Water

Reference

Convenient syntheses of cytidine 5'-triphosphate, guanosine 5'-triphosphate, and uridine 5'-triphosphate and their use in the preparation of UDP-glucose, UDP-glucuronic acid, and GDP-mannose

Simon, Ethan S.; et al, Journal of Organic Chemistry, 1990, 55(6), 1834-41